Cas no 1806009-29-9 (Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1806009-29-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866887
• Update Time: 2025-05-21

Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)5-4(7(10)11)6(13)3(9)2-12-5/h2,7H,1H3,(H,12,13)
• InChI Key： ZKVUXRRRPFDKBO-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=O)OC)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806009-29-9): A Comprehensive Overview

Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806009-29-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate consists of a pyridine core substituted with a carboxylate group at the 2-position, a hydroxyl group at the 4-position, a chloro group at the 5-position, and a difluoromethyl group at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for medicinal applications. Pyridine derivatives, in particular, have shown immense potential due to their diverse biological activities and favorable pharmacokinetic properties. Among these derivatives, Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate stands out due to its complex and multifaceted structure.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The presence of both hydrophobic and hydrophilic regions in its structure allows it to engage with various enzymes and receptors, making it a versatile scaffold for drug design. Furthermore, the electron-withdrawing nature of the chloro and difluoromethyl groups enhances its binding affinity to biological targets.

Recent studies have highlighted the potential of Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate in the development of novel therapeutic agents. For instance, research has demonstrated its efficacy in inhibiting certain kinases that are implicated in cancer progression. The compound's ability to disrupt signaling pathways associated with tumor growth makes it a promising candidate for further investigation.

Additionally, the structural features of this compound have been explored for their antimicrobial properties. Preliminary studies have shown that it can exhibit activity against a range of bacterial and fungal strains. This dual functionality as both an anti-cancer agent and an antimicrobial compound makes it particularly interesting for therapeutic development.

The synthesis of Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable.

In terms of pharmacokinetics, Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate exhibits favorable properties such as good solubility in water and moderate bioavailability. These characteristics are crucial for ensuring that the compound can be effectively absorbed and utilized by the body after administration.

The safety profile of this compound is another area of focus. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage levels. These studies have provided valuable insights into its overall safety profile, reinforcing its potential as a viable therapeutic agent.

The future prospects for Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate are vast. Ongoing research is aimed at further elucidating its mechanism of action and exploring new therapeutic applications. With advancements in computational chemistry and high-throughput screening technologies, researchers are better equipped than ever to discover new uses for this compound.

In conclusion, Methyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806009-29-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, making it a valuable tool for drug discovery and development.